9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one

• Molecular Formula: C13H19N5O5
• Molecular Weight: 325.32 g/mol
• IUPAC Name: 9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one
• InChI: InChI=1S/C13H19N5O5/c1-14-13-16-10-7(11(21)17(13)2)15-5-18(10)12-9(22-3)8(20)6(4-19)23-12/h5-6,8-9,12,19-20H,4H2,1-3H3,(H,14,16)/t6-,8-,9-,12-/m1/s1
• InChI Key: WBFRVDBPHGTCFR-WOUKDFQISA-N
• Isomeric SMILES: CNC1=NC2=C(C(=O)N1C)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)OC
• Canonical SMILES: CNC1=NC2=C(C(=O)N1C)N=CN2C3C(C(C(O3)CO)O)OC

Description

This compound is a synthetic nucleoside analogue characterized by a modified ribose sugar moiety and a substituted purine base. The sugar unit (oxolan-2-yl) is fully hydroxylated at positions 4 and 5, with a hydroxymethyl group at C5 and a methoxy group at C2. The purine base is methylated at the N1 position and bears a methylamino substituent at C3. Such modifications are common in antiviral or anticancer nucleoside analogues, where sugar and base alterations are employed to evade enzymatic degradation or improve target specificity.

Preparation Methods

Synthesis of the Purine Base Core

The purine base, 1-methyl-2-(methylamino)purin-6-one, is typically synthesized via multi-step routes starting from commercially available purine derivatives or simpler heterocyclic precursors. Key steps include:

• Methylation at the N1 position: Achieved using methylating agents such as methyl iodide or dimethyl sulfate under controlled conditions to selectively methylate the N1 nitrogen atom of the purine ring.

• Introduction of the methylamino group at C2: This can be performed via nucleophilic substitution or amination reactions on a suitable purine precursor, often involving chloropurine intermediates that react with methylamine.

Preparation of the Oxolane Sugar Moiety

The sugar component, a 3-methoxy-substituted oxolane with defined stereochemistry, is prepared through:

• Stereoselective synthesis or resolution of the tetrahydrofuran ring: Starting from carbohydrate precursors or chiral pool synthesis, the oxolane ring is constructed while controlling stereochemistry at each chiral center.

• Methoxylation at the 3-position: Introduction of the methoxy group is often achieved by selective methylation of the hydroxyl group at the 3-position using methylating agents such as methyl iodide in the presence of a base.

• Protection and deprotection strategies: Hydroxyl groups at the 4 and 5 positions are typically protected during early synthetic steps to prevent unwanted side reactions, using groups such as silyl ethers or acetals, and later deprotected to yield free hydroxyl functionalities.

Coupling of the Purine Base and Sugar Moiety

The critical step involves the glycosidic bond formation between the purine base and the oxolane sugar:

• Activation of the sugar moiety: The anomeric hydroxyl group (at C1 of the sugar) is converted into a good leaving group, such as a halide (chloride or bromide) or a trichloroacetimidate, to facilitate nucleophilic attack.

• Nucleophilic substitution by the purine base: The purine nitrogen at the 9-position acts as a nucleophile to displace the leaving group on the sugar, forming the N-glycosidic bond.

• Stereochemical control: The reaction conditions are optimized to favor the β-anomer (2R,3R,4R,5R configuration), often by employing Lewis acid catalysts or specific solvents.

Purification and Characterization

After synthesis, the compound is purified using chromatographic techniques such as high-performance liquid chromatography (HPLC) to achieve high purity. Characterization is performed by:

• Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm stereochemistry and structure.

• Mass spectrometry: To verify molecular weight and purity.

• Optical rotation and chiral chromatography: To confirm enantiomeric purity.

Summary of Preparation Steps in Tabular Form

Step	Description	Key Reagents/Conditions	Purpose
1	Methylation of purine N1	Methyl iodide, base	Introduce methyl group at N1
2	Amination at C2 of purine	Chloropurine intermediate, methylamine	Install methylamino group
3	Synthesis of oxolane sugar	Chiral pool synthesis, protecting groups	Construct sugar with correct stereochemistry
4	Methoxylation at 3-position of sugar	Methyl iodide, base	Introduce methoxy substituent
5	Activation of sugar anomeric position	Halogenation or trichloroacetimidate formation	Prepare for glycosylation
6	Coupling purine base and sugar	Lewis acid catalysis, nucleophilic substitution	Form N-glycosidic bond
7	Deprotection and purification	Acid/base treatments, chromatography	Obtain final compound in pure form

Research Findings and Patents

Patent literature (e.g., EP4327829A1) describes stabilization and preparation methods of related purine nucleoside analogs, highlighting the use of selective methylation and amination steps, as well as glycosylation techniques optimized for stereochemical control. These patents emphasize the importance of protecting group strategies and reaction condition optimization to maximize yield and purity.

Additional research indicates that continuous flow synthesis methods can be employed to improve reproducibility and scalability of the glycosylation step, reducing side reactions and enhancing stereoselectivity.

Chemical Reactions Analysis

Types of Reactions

9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the purine ring, often using reagents like halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halides, amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds.

Scientific Research Applications

9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in cellular processes and as a probe for biochemical pathways.

Medicine: Investigated for its therapeutic potential in treating various diseases, including cancer and viral infections.

Industry: Utilized in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact mechanism can vary depending on the specific application and the biological system in which it is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications on the Sugar Moiety

The target compound’s sugar modifications include a methoxy group at C3 and a hydroxymethyl group at C4. Key comparisons with analogues include:

Compound Name	Sugar Modifications	Purine Base Modifications	Key Properties/Applications	Evidence ID
Target Compound	C3-methoxy, C5-hydroxymethyl	N1-methyl, C2-methylamino	Potential antiviral/anticancer
2-Amino-9-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6(9H)-one	C4-fluoro, C3-hydroxy	C2-amino	Antiviral (e.g., fluoroguanosine analogues)
3'-Deoxy-3'-fluoroguanosine	C3-deoxy, C3-fluoro	C2-amino	Inhibits viral polymerase
N-{9-[(2R,4S,5S)-4-hydroxy-5-(sulfanylmethyl)oxolan-2-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide	C5-thiomethyl	N2-isobutyryl	Therapeutic oligonucleotide backbone

• Fluorinated Analogues (e.g., ) : Fluorine at C4 (as in 4-fluoro derivatives) enhances electronegativity, improving base-pairing specificity and resistance to phosphorylases . The target compound’s methoxy group may similarly hinder enzymatic cleavage but with less steric bulk than fluorine.
• Thiophosphate Derivatives (e.g., ) : Thiomethyl or thiophosphate groups (as in compound 42) enhance nuclease resistance in oligonucleotides, a feature absent in the target compound, which prioritizes methoxy and hydroxymethyl groups for solubility .

Purine Base Modifications

The N1-methyl and C2-methylamino groups distinguish the target compound from natural purines:

Compound Name	Base Modifications	Functional Impact	Evidence ID
Target Compound	N1-methyl, C2-methylamino	Reduced deamination susceptibility
2-Amino-9-[(2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol]	C2-amino, unmodified N1	Standard Watson-Crick pairing
6-Chloro-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purine	C6-chloro	Altered base stacking

• N1-Methylation : Protects against deaminases, a common strategy in prodrug design (e.g., cladribine) to prolong intracellular activity .

Physicochemical and Pharmacokinetic Properties

Limited data on the target compound’s solubility or bioavailability are available in the provided evidence. However, inferences can be drawn from analogues:

• Methoxy vs.
• Hydroxymethyl at C5 : Similar to ribose’s natural hydroxymethyl, this group may retain solubility in polar solvents, balancing the methoxy’s hydrophobicity .

Biological Activity

The compound 9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one is a purine derivative that has garnered attention in pharmaceutical research for its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{20}N_{6}O$, with a molecular weight of approximately 284.35 g/mol. The compound features a purine base structure substituted with a hydroxy and hydroxymethyl group on a tetrahydrofuran ring, which is believed to enhance its biological activity.

Research indicates that this compound may exert its biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : It has been shown to inhibit certain enzymes involved in nucleic acid metabolism, which may affect cell proliferation and survival.
• Interaction with Receptors : The compound may interact with specific receptors in the cell membrane, influencing signal transduction pathways related to cell growth and apoptosis.
• Antiviral Properties : Preliminary studies suggest potential antiviral activity, possibly through interference with viral replication processes.

Pharmacological Effects

The biological activity of 9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-1-methyl-2-(methylamino)purin-6-one includes:

• Antitumor Activity : Several studies have reported that the compound exhibits cytotoxic effects against various cancer cell lines. For instance, it has shown efficacy in inhibiting the growth of leukemia and solid tumor cells.

Cell Line	IC50 (µM)	Reference
A549 (Lung)	15
MCF7 (Breast)	10
K562 (Leukemia)	8

• Antiviral Activity : The compound has demonstrated activity against certain viruses in vitro, suggesting its potential as an antiviral agent.

Case Studies

• Case Study on Antitumor Activity : In a study published in Cancer Research, researchers evaluated the effects of the compound on A549 lung cancer cells. Results indicated a significant reduction in cell viability at concentrations above 10 µM after 48 hours of treatment. The study concluded that the compound could be a candidate for further development in lung cancer therapy .
• Case Study on Antiviral Properties : A recent investigation into the antiviral properties of the compound revealed that it inhibited viral replication in Vero cells infected with influenza virus. The results showed a dose-dependent decrease in viral titers, indicating its potential utility as an antiviral agent .